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Compound of Interest

Compound Name: Pyralomicin 1d

Cat. No.: B15565729

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

experimental protocols essential for the characterization of Pyralomicin 1d, a novel antibiotic

isolated from Microtetraspora spiralis. The information presented here is compiled from key

studies on the structure elucidation and biosynthesis of the pyralomicin family of natural

products.

Physicochemical Properties and Spectroscopic
Data
Pyralomicin 1d is a member of the pyralomicin class of antibiotics, which are characterized by

a unique benzopyranopyrrole chromophore linked to a C7-cyclitol moiety. The structure of

these compounds, including Pyralomicin 1d, was determined through extensive spectroscopic

analysis, primarily using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Table 1: Physicochemical Properties of Pyralomicin 1d
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Property Value

Molecular Formula C₁₉H₁₆Cl₃NO₇

Molecular Weight 491.7 g/mol

Appearance Amorphous powder

UV λmax (MeOH) nm (ε) 248 (26,000), 303 (8,400), 356 (10,000)

IR (KBr) cm⁻¹
3400, 1660, 1610, 1580, 1450, 1380, 1280,

1100

Optical Rotation [α]D²⁵ -120° (c 0.1, MeOH)

Table 2: ¹H NMR Spectroscopic Data for Pyralomicin 1d (500 MHz, CD₃OD)

Position δ (ppm) Multiplicity J (Hz)

8-CH₃ 2.35 s

H-7 6.85 s

H-2' 6.20 d 3.0

H-3' 4.35 dd 3.0, 5.0

H-4' 4.10 dd 5.0, 7.0

H-5' 4.05 dd 7.0, 8.0

H-6' 4.95 d 8.0

3'-CH₂OH 3.80 m

3.95 m

Table 3: ¹³C NMR Spectroscopic Data for Pyralomicin 1d (125 MHz, CD₃OD)
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Position δ (ppm)

C-2 118.5

C-3 110.0

C-3a 148.0

C-4 175.0

C-4a 115.0

C-5 155.0

C-5a 120.0

C-7 117.0

C-8 130.0

8-CH₃ 15.0

C-9a 145.0

C-1' 60.0

C-2' 130.0

C-3' 135.0

C-4' 75.0

C-5' 78.0

C-6' 70.0

3'-CH₂OH 62.0

Experimental Protocols
The characterization of Pyralomicin 1d involves a series of detailed experimental procedures,

from the cultivation of the producing microorganism to the isolation and spectroscopic analysis

of the compound.

Fermentation of Microtetraspora spiralis MI178-34F18
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The production of pyralomicins is achieved through the fermentation of Microtetraspora spiralis

MI178-34F18.

Seed Culture: A loopful of the spore suspension of M. spiralis is inoculated into a 500-ml

Erlenmeyer flask containing 100 ml of a seed medium (e.g., soluble starch, glucose, yeast

extract, and inorganic salts). The culture is incubated at 27°C for 48 hours on a rotary

shaker.

Production Culture: The seed culture is then transferred into a larger production medium

(e.g., glycerol, Pharmamedia, and inorganic salts) in a fermentation tank. The fermentation is

carried out at 27°C for 5 to 7 days with aeration and agitation.

Isolation and Purification of Pyralomicin 1d
The pyralomicins are extracted from the culture broth and mycelium and purified using a series

of chromatographic techniques.

Extraction: The culture broth is separated from the mycelium by filtration. The mycelium is

extracted with acetone, and the extract is concentrated. The supernatant is extracted with

ethyl acetate.

Initial Chromatography: The combined extracts are subjected to silica gel column

chromatography, eluting with a stepwise gradient of chloroform and methanol.

Further Purification: The fractions containing the pyralomicins are further purified by

preparative high-performance liquid chromatography (HPLC) on a C18 column using a

gradient of acetonitrile in water to yield the pure pyralomicin congeners, including

Pyralomicin 1d.

Spectroscopic Analysis
The structure of Pyralomicin 1d was elucidated using a combination of spectroscopic

methods.

NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a 500 MHz spectrometer in

deuterated methanol (CD₃OD). Structural assignments were confirmed by two-dimensional

NMR experiments, including COSY, HMQC, and HMBC.
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Mass Spectrometry: High-resolution mass spectra were obtained using a fast atom

bombardment (FAB) mass spectrometer.

UV and IR Spectroscopy: UV spectra were measured in methanol, and IR spectra were

recorded using a potassium bromide (KBr) pellet.

Experimental Workflow and Signaling Pathway
Visualization
The following diagram illustrates the general workflow for the isolation and characterization of

Pyralomicin 1d.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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